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Current Regulatory Status of Ethylparaben

The following table summarizes the latest information on the regulatory assessment of ethylparaben.

Aspect Current Status and Findings

EU SCCS Safety Not located in search. Last referenced opinion (pre-2025) considers
Opinion Methyl- and Ethylparaben safe at current concentrations [1].

Recent FDA Review Propylparaben is under review; Ethylparaben was not listed in the latest
(U.S., 2025) FDA update, suggesting it is not currently a priority for reassessment [2] [3].
Permitted General EU standard for paraben mixtures: 0.8% total parabens, with no
Concentrations single ester exceeding 0.4% [1] [4].

Experimental Data on Paraben Concentrations and
Risk Assessment

A 2025 study analyzing 111 skincare products provides quantitative data on paraben levels and associated

health risks [4]. The methodology and key findings are summarized below.
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Experimental Workflow for Risk Assessment

The research followed a structured process to extract, analyze, and evaluate paraben concentrations in

skincare products.

Sample Preparation
(Solvent extraction and purification)

Instrumental Analysis
(HPLC with UV detector)

Method Validation
(Calibration curves, recovery rates)

Risk Assessment Calculation
(EDI, HI, MOE)

Click to download full resolution via product page

Key Experimental Protocols and Findings

¢ Analytical Method: The study used High-Performance Liquid Chromatography (HPLC) with a
multiwavelength UV detector for quantification [4].
o Column: Zorbax SB C18 column.
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o Mobile Phase: Acetonitrile and water (40:60 v/v).

o Flow Rate: 1 mL/min.

o Detection Wavelength: 254 nm.

¢ Method Validation: The method demonstrated strong linearity (r2 > 0.997), and recovery rates
ranged from 87% to 108% for the target parabens, ensuring reliability [4].

The analysis of product concentrations and calculated health risk indices revealed distinct safety profiles for

different parabens.

Paraben Type

Prevalence in

Products
Exceeding EU

Key Risk Findings

Products o
Limits
Methylparaben Highest Information Combined EDI for MeP & EtP
(MeP) missing "remarkably lower" than ADI [4].
Propylparaben High 9 products 23% of products had PrP levels exceeding
(PrP) ADI; primary driver for Hazard Index (HI) >
1in 26 products [4].
Ethylparaben Detected Information Combined EDI for MeP & EtP
(EtP) missing "remarkably lower" than ADI; lower risk

profile [4].

Research Recommendations and Data Gaps

¢ Seek the Official SCCS Opinion: For the definitive EU stance, | recommend searching directly on
the European Commission's Scientific Hub for the latest "SCCS Opinion on Parabens."”
¢ Contextualize Older Studies: Be cautious with older toxicological studies. A 2013 critique argued

that the estrogenic effects of butylparaben are about 100,000 times weaker than natural estradiol,
and that early studies linking parabens to breast cancer had significant methodological flaws [1].

e Consider Exposure Route: A 2025 study confirms that dermal exposure to Ethylparaben in leave-
on skincare products is a relevant exposure pathway for risk assessment [4].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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